Cas no 1262396-04-2 (Methyl 2-bromo-4-fluoro-6-methylbenzoate)
1262396-04-2 structure
Product Name:Methyl 2-bromo-4-fluoro-6-methylbenzoate
CAS No:1262396-04-2
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD28053775
CID:2093283
PubChem ID:67195244
Update Time:2025-04-21
Methyl 2-bromo-4-fluoro-6-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-fluoro-6-methylbenzoate
- AJLWZNNKJCBLHC-UHFFFAOYSA-N
- AK167226
- 2-bromo-4-fluoro-6-methyl-benzoic acid methyl ester
- Benzoic acid, 2-bromo-4-fluoro-6-methyl-, methyl ester
- SCHEMBL1872743
- methyl2-bromo-4-fluoro-6-methylbenzoate
- MFCD28053775
- CL9213
- 1262396-04-2
- CS-0061258
- AKOS025286045
- DB-171875
- DS-9442
- MAC39604
-
- MDL: MFCD28053775
- Inchi: 1S/C9H8BrFO2/c1-5-3-6(11)4-7(10)8(5)9(12)13-2/h3-4H,1-2H3
- InChI Key: AJLWZNNKJCBLHC-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C)=C1C(=O)OC)F
Computed Properties
- Exact Mass: 245.96917 g/mol
- Monoisotopic Mass: 245.96917 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3
- Molecular Weight: 247.06
Methyl 2-bromo-4-fluoro-6-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248606-1g |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 95% | 1g |
$194 | 2021-06-16 | |
| Chemenu | CM248606-5g |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 95% | 5g |
$533 | 2021-06-16 | |
| Chemenu | CM248606-10g |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 95% | 10g |
$888 | 2021-06-16 | |
| Chemenu | CM248606-25g |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 95% | 25g |
$1618 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZK374-200mg |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 98% | 200mg |
426.0CNY | 2021-07-12 | |
| TRC | M221870-50mg |
Methyl 2-Bromo-4-Fluoro-6-Methylbenzoate |
1262396-04-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M221870-100mg |
Methyl 2-Bromo-4-Fluoro-6-Methylbenzoate |
1262396-04-2 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M221870-500mg |
Methyl 2-Bromo-4-Fluoro-6-Methylbenzoate |
1262396-04-2 | 500mg |
$ 250.00 | 2022-06-04 | ||
| Alichem | A015009613-250mg |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015009613-500mg |
Methyl 2-bromo-4-fluoro-6-methylbenzoate |
1262396-04-2 | 97% | 500mg |
815.00 USD | 2021-06-21 |
Methyl 2-bromo-4-fluoro-6-methylbenzoate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1262396-04-2 (Methyl 2-bromo-4-fluoro-6-methylbenzoate) Related Products
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- 1003709-47-4(2-Bromo-4-fluoro-6-methylbenzoic acid)
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